1-[4-(3-Ethyl-3-hydroxypyrrolidine-1-carbonyl)-4-phenylpiperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(3-ethyl-3-hydroxypyrrolidine-1-carbonyl)-4-phenylpiperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H28N2O3/c1-3-18(24)22-14-11-21(12-15-22,17-8-6-5-7-9-17)19(25)23-13-10-20(26,4-2)16-23/h3,5-9,26H,1,4,10-16H2,2H3
• InChI Key: OXRSFLUQFQCGOC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(C1)C(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3)O
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

The compound contains several functional groups including a pyrrolidine ring, a piperidine ring, and a prop-2-en-1-one group. Pyrrolidine and piperidine are both five-membered nitrogen-containing heterocycles that are widely used in medicinal chemistry. The prop-2-en-1-one group is a type of alpha, beta-unsaturated carbonyl, which is often involved in Michael additions and other conjugate addition reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine and piperidine rings, followed by the introduction of the prop-2-en-1-one group. The exact synthetic route would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The pyrrolidine and piperidine rings in the compound contribute to its three-dimensional structure due to their non-planarity. The stereochemistry of the compound could also be influenced by the configuration of these rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The pyrrolidine and piperidine rings might undergo substitution reactions or ring-opening reactions under certain conditions. The prop-2-en-1-one group could be involved in addition reactions, particularly conjugate addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the pyrrolidine and piperidine rings might increase its polarity and potentially its solubility in water.

Future Directions

Future research could explore the potential applications of this compound in medicinal chemistry or other fields. Its reactivity and properties could be further studied to develop new synthetic routes or to discover new reactions.